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Compound of Interest

Compound Name: 5-Chlorohexanoyl chloride

Cat. No.: B601574

Globally Harmonized System (GHS)
Classification

The GHS provides a standardized framework for communicating the hazards of chemical
products. For 5-Chlorohexanoyl chloride, the classification is driven by its flammability, high
reactivity towards biological tissues, and potential for respiratory irritation.[1]

GHS Data Summary

The hazard profile of 5-Chlorohexanoyl chloride has been established through notifications to
the ECHA C&L Inventory.[1] The comprehensive classification is summarized below.

GHS Element Classification Code Description
Pictograms Corrosive, Irritant
Signal Word Danger - -
Hazard Class Flammable Liquids Category 4 H227
Skin
Category 1B H314

Corrosion/Irritation

Specific Target Organ
o Category 3 H335
Toxicity
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GHS Hazard Profile Diagram

The following diagram illustrates the relationship between the compound and its primary GHS
hazard classifications.

GHS Hazard Classes

Skin Corrosion
- H Cat. 1B
5-Chlorohexanoyl chloride —

H335

STOT SE
Cat. 3

>

H227

\

Flammable Liquid
Cat. 4

Click to download full resolution via product page

Caption: GHS hazard profile for 5-Chlorohexanoyl chloride.

Toxicological Profile and Mechanistic Hazards

The hazards of 5-Chlorohexanoyl chloride are a direct consequence of its chemical structure.
Understanding the mechanism of its toxicity is crucial for appreciating the necessity of the
prescribed safety protocols.

e Severe Corrosivity (H314): The acyl chloride functional group (-COCI) is highly susceptible to
nucleophilic attack by water. Upon contact with moisture, such as that present on the skin, in
the eyes, or within the respiratory tract, it undergoes rapid hydrolysis. This reaction produces
hydrochloric acid (HCI) as a byproduct, a strong and corrosive acid that causes immediate
and severe chemical burns. This mechanism is responsible for its classification as a
Category 1B corrosive substance, capable of causing irreversible damage.[1][3]

o Respiratory Irritation (H335): Inhalation of vapors or aerosols can cause irritation to the
respiratory tract.[1] The hydrolysis reaction within the moist environment of the lungs
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releases HCI, leading to irritation, coughing, and potentially more severe damage with
significant exposure.

Combustibility (H227): 5-Chlorohexanoyl chloride is a combustible liquid, meaning it can
ignite when exposed to an ignition source at elevated temperatures.[1] While not as easily
ignited as flammable liquids in lower categories, this property requires stringent control of
heat sources during handling and storage.

Experimental Protocols: Safe Handling and Storage

A self-validating system of safety requires strict adherence to protocols designed to mitigate all
identified risks. The following workflow is mandatory for all personnel handling 5-
Chlorohexanoyl chloride.

Mandatory Personal Protective Equipment (PPE)

Due to the severe corrosive nature of the compound, a comprehensive PPE ensemble is
required:

Eye/Face Protection: Chemical safety goggles and a full-face shield.

Hand Protection: Heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Viton™). A
double-gloving approach (e.g., nitrile inner, neoprene outer) is recommended.

Skin and Body Protection: A flame-retardant lab coat, worn over long-sleeved clothing and
long pants. An impervious chemical-resistant apron is also required. Ensure closed-toe
shoes are worn.

Respiratory Protection: All handling of open containers must occur within a certified chemical
fume hood. For emergency situations or potential exposure above established limits, a
NIOSH-approved respirator with an appropriate acid gas cartridge is necessary.

Step-by-Step Handling Protocol

e Preparation:

o Verify that a certified chemical fume hood is operational.
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o Ensure an emergency safety shower and eyewash station are unobstructed and have
been recently tested.

o Assemble all necessary PPE and verify its integrity.

o Prepare a quench solution (e.g., sodium bicarbonate) and appropriate absorbent material
for spill control.

» Dispensing:

o Handle the primary container under an inert atmosphere (e.g., argon or nitrogen) to
prevent degradation from atmospheric moisture.[2]

o Use only spark-proof tools for opening and closing containers.[3]

o Carefully transfer the required amount into a secondary, sealed container within the fume
hood.

o Keep the primary container tightly sealed when not in use.
e Post-Handling:

o Thoroughly decontaminate any surfaces that may have come into contact with the
chemical.

o Wash hands and any exposed skin thoroughly after removing gloves.

o Dispose of contaminated waste and disposable PPE in a designated, sealed hazardous
waste container.

Safe Handling Workflow Diagram
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Caption: Standard operating procedure for handling 5-Chlorohexanoyl chloride.
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Storage Requirements

Proper storage is critical to maintaining the chemical's integrity and preventing hazardous
situations.

o Temperature: Store at -20°C for long-term stability.[2]
e Atmosphere: Store under an inert gas (e.g., argon or nitrogen) to prevent hydrolysis.[2]

e Location: Keep in a dry, cool, and well-ventilated area designated for corrosive and
combustible materials.[1][3]

e Incompatibilities: Segregate from water, moisture, strong oxidizing agents, strong bases, and
alcohols.[3][4]

Container: Keep the container tightly closed and clearly labeled.

Emergency and First Aid Procedures

Immediate and appropriate action is vital in the event of an exposure. The precautionary
statements associated with the GHS classification provide clear guidance.[1]
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Exposure Route

Precautionary Statement
Code

First Aid Protocol

Skin Contact

P302+P361+P354

Immediately take off all
contaminated clothing.
Immediately rinse with water
for several minutes. Seek

immediate medical attention.

Eye Contact

P305+P354+P338

Immediately rinse with water
for several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

Inhalation

P304+P340

Remove person to fresh air
and keep comfortable for
breathing. Seek immediate

medical attention.

Ingestion

P301+P330+P331

Rinse mouth. Do NOT induce
vomiting. Seek immediate

medical attention.

In Case of Fire:

» Suitable Extinguishing Media: Use carbon dioxide (COz), dry chemical powder, or alcohol-
resistant foam.[3]

e Unsuitable Media:DO NOT use water, as it will react violently with the acyl chloride to
produce corrosive and toxic hydrogen chloride gas.[4]

e Hazardous Combustion Products: Thermal decomposition can release toxic gases and
vapors, including carbon monoxide (CO), carbon dioxide (COz2), and hydrogen chloride gas.
[3] Firefighters must wear self-contained breathing apparatus.

Physicochemical Properties
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Property Value Source

CAS Number 99585-01-0 [1][2]

Molecular Formula CeH10CI20 [1][2]

Molecular Weight 169.05 g/mol [11[2]
Likely a liquid at room

Appearance [1][3]
temperature

Conclusion

5-Chlorohexanoyl chloride is a potent synthetic intermediate whose utility is matched by its
significant hazards. Its GHS classification as a combustible, corrosive, and irritating substance
necessitates the highest standards of laboratory safety. For researchers and drug development
professionals, a thorough understanding of its reactivity and adherence to the detailed
handling, storage, and emergency protocols outlined in this guide are not merely
recommendations but essential requirements for ensuring a safe and controlled experimental
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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